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Abstract & Scope

This protocol details the quantitative determination of total calcium in serum using the sodium
chloranilate precipitation method. Unlike direct dye-binding methods (e.g., Arsenazo lll or o-
Cresolphthalein) which are prone to magnesium and protein interferences, this method utilizes
a physical separation step. Calcium is precipitated as insoluble calcium chloranilate, washed to
remove impurities, and subsequently dissolved in EDTA to release the chloranilate ion. The
optical density of the liberated purple chloranilate ion is directly proportional to the calcium
concentration and is measured spectrophotometrically at 520 nm.[1]

Target Audience: Analytical Chemists, Toxicology Researchers, and Clinical Pathologists.

Scientific Principle

The assay relies on a displacement reaction sequence that converts a colorless analyte
(Calcium) into a colored surrogate (Chloranilate ion) with high molar absorptivity.

» Precipitation (Selectivity): Sodium chloranilate is added to the serum. Calcium ions react with
chloranilate anions to form a precipitate of calcium chloranilate. Magnesium chloranilate
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remains soluble under these conditions, effectively eliminating Mg?* interference.

 Liberation (Quantification): The precipitate is washed and then treated with Tetrasodium
EDTA. EDTA has a higher affinity for calcium (

) than chloranilic acid does. It sequesters the calcium, liberating the chloranilate ion into
solution.

Reagents & Equipment Preparation
Equipment
e Micro-centrifuge: Capable of 2000-3000 x g.

o Spectrophotometer: Capable of reading at 520 nm (bandwidth

10 nm).

e Micro-cuvettes: 1 cm path length, quartz or optical glass (min volume 0.5 mL).

e Conical Centrifuge Tubes: 1.5 mL or 2.0 mL Eppendorf style (must be acid-washed).

Reagents

All reagents must be ACS Grade or higher. Use Type | deionized water.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12324343?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Reagent Preparation | Specification  Storage

Dissolve 1.0 g of Sodium

Chloranilate in 50 mL

deionized water. If using

Chloranilic Acid: Dissolve 1.0g  4°C (Dark)
in 50 mL water containing 7

mL of 1N NaOH. Filter before

1. Sodium Chloranilate

Reagent

use if turbid.

Mix 50 mL Isopropyl Alcohol
(99%) with 50 mL deionized Room Temp

water.

2. Isopropyl Alcohol Wash
(50%)

Dissolve 5.0 g Tetrasodium

EDTA (
3. EDTA Solution (5%) ) in 100 mL deionized water. Room Temp
Adjust pH to 10.0 with NaOH if
necessary.
Dry
4. Calcium Standard (10 at 110°C for 2 hrs. Weigh .
mafdL) 0.2497 g.[2] Dissolve in5mL. 4
1N HCI. Dilute to 1 L with
water.

Experimental Protocol (Step-by-Step)
Phase 1: Precipitation

o Pipette: Transfer 100 pL of Serum (or Standard) into a labeled centrifuge tube.
o Precipitate: Add 100 pL of Sodium Chloranilate Reagent.
e Mix: Vortex gently for 5 seconds.

 Incubate: Allow the tubes to stand at room temperature for 30 minutes. Note: This ensures
complete crystal growth.
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o Centrifuge: Spin at 2500 x g for 10 minutes.

o Decant: Carefully aspirate or decant the supernatant without disturbing the packed pellet.
Invert tube on filter paper to drain for 1 minute.

Phase 2: Washing (Critical for Specificity)

The goal is to remove excess sodium chloranilate (which is also purple) without redissolving
the calcium pellet.

Wash 1: Add 500 pL of 50% Isopropyl Alcohol to the pellet.

Resuspend: Gently tap the tube or vortex on low to wash the pellet surface.

Centrifuge: Spin at 2500 x g for 5 minutes.

Decant: Aspirate the supernatant completely.

Repeat: Perform the wash step one more time (Total 2 washes).

Phase 3: Color Development & Measurement

e Dissolve: Add 1.0 mL of 5% EDTA Solution to the washed pellet.

o Reaction: Vortex vigorously until the precipitate is fully dissolved. The solution will turn a
clear pink/purple color.

e Read: Transfer to a micro-cuvette and measure Absorbance (Abs) at 520 nm against a
Reagent Blank (EDTA solution).

Method Validation & Logic
Workflow Logic Diagram
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Serum Sample (100 pL)

Contains Ca2+, Mg2+, Proteins

Add Sodium Chloranilate
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Displacement

Incubate 30 min
Forms Ca-Chloranilate (Solid)

Centrifuge & Decant

Remove Supernatant (Mg, Proteins)

Pellet Retention

Wash with 50% Isopropanol
Removes excess Chloranilate

Clean Pellet

Add 5% Na4-EDTA
Chelates Ca, releases Chloranilate lon

Color Generation

Measure Absorbance @ 520 nm
Intensity ~ [Ca2+]

Click to download full resolution via product page

Caption: Step-by-step mechanism of the Chloranilate precipitation and colorimetric recovery.

Calculation
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Performance Characteristics

Parameter Value Notes

i [ Covers Hypo- and
Linearity 2.0 — 20.0 mg/dL _
Hypercalcemia ranges.

Due to high solubility of Mg-
Interference (Mg) < 5% error at 5 mg/dL Mg Chloranilate in 50%

isopropanol.

) ) o Lipids are removed in the
Interference (Lipemia) Negligible )
supernatant decanting step.

Precision (CV) <3.0% Intra-assay precision.

Troubleshooting Guide

e Low Absorbance:
o Cause: Incomplete precipitation or loss of pellet during decanting.

o Fix: Increase incubation time to 45 mins; use a swing-bucket rotor to keep pellet at the
bottom.

o High Background (Blank):
o Cause: Inadequate washing of the pellet.

o Fix: Ensure the supernatant is fully removed between washes. Do not reduce wash
volume.

e Turbidity in Final Solution:
o Cause: Lipids or proteins carried over.

o Fix: Ensure the first centrifugation is hard (2500g+). The EDTA step should yield a crystal-
clear pink solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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determination-of-serum-calcium-via-sodium-chloranilate-precipitation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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